Cas no 55056-75-2 (Phenol, (tetrapropenyl)-)

Phenol, (tetrapropenyl)- structure
Phenol, (tetrapropenyl)- structure
Product Name:Phenol, (tetrapropenyl)-
CAS No:55056-75-2
MF:C18H22O
MW:254.366685390472
CID:335893
PubChem ID:53959461
Update Time:2025-04-19

Phenol, (tetrapropenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, (tetrapropenyl)-
    • 2,3,4,5-tetrakis(prop-1-enyl)phenol
    • SCHEMBL1010817
    • 55056-75-2
    • 2,3,4,5-Tetra(prop-1-en-1-yl)phenol
    • DTXSID10707977
    • Inchi: 1S/C18H22O/c1-5-9-14-13-18(19)17(12-8-4)16(11-7-3)15(14)10-6-2/h5-13,19H,1-4H3
    • InChI Key: JJXRKEOKUKFCOO-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC)C(C=CC)=C(C=CC)C=1C=CC

Computed Properties

  • Exact Mass: 254.167065321g/mol
  • Monoisotopic Mass: 254.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 4
  • XLogP3: 5.6
  • Topological Polar Surface Area: 20.2Ų

Phenol, (tetrapropenyl)- Related Literature

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